Cas no 2229325-83-9 (2-methyl-2-(3,3,3-trifluoropropyl)oxirane)

• Product Name: 2-methyl-2-(3,3,3-trifluoropropyl)oxirane
• CAS No: 2229325-83-9
• MF: C₆H₉F₃O
• MW: 154.130272626877
• CID: 6556524
• PubChem ID: 150700603
• Update Time: 2025-07-24

2-methyl-2-(3,3,3-trifluoropropyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(3,3,3-trifluoropropyl)oxirane
• 2229325-83-9
• EN300-2006150

• Inchi： 1S/C6H9F3O/c1-5(4-10-5)2-3-6(7,8)9/h2-4H2,1H3
• InChI Key： JLUFDLGMBLPNAV-UHFFFAOYSA-N
• SMILES： FC(CCC1(C)CO1)(F)F

Computed Properties

• Exact Mass: 154.06054939g/mol
• Monoisotopic Mass: 154.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-methyl-2-(3,3,3-trifluoropropyl)oxirane

Comprehensive Overview of 2-methyl-2-(3,3,3-trifluoropropyl)oxirane (CAS No. 2229325-83-9)

In the realm of specialty chemicals, 2-methyl-2-(3,3,3-trifluoropropyl)oxirane (CAS No. 2229325-83-9) stands out as a compound of significant interest due to its unique structural properties and versatile applications. This epoxide derivative, characterized by its trifluoropropyl and methyl substituents, has garnered attention in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Its molecular framework, combining oxirane reactivity with fluorine's electronegativity, makes it a valuable building block for researchers exploring fluorinated compounds.

The growing demand for high-performance materials and sustainable chemistry solutions has propelled the relevance of 2-methyl-2-(3,3,3-trifluoropropyl)oxirane. Recent trends in green chemistry highlight its potential as a precursor for low-environmental-impact polymers, aligning with global initiatives like the UN Sustainable Development Goals. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify its purity, a critical factor given its role in precision synthesis.

One frequently asked question in scientific forums revolves around the synthetic routes for this compound. Industrial-scale production typically involves epoxidation of corresponding alkenes under controlled conditions, with yields optimized via catalytic methods. Researchers also inquire about its stability profile – the compound demonstrates excellent shelf-life when stored in anhydrous environments below 25°C, though it may polymerize upon prolonged exposure to moisture.

In pharmaceutical contexts, the trifluoromethyl group contributes to enhanced bioavailability and metabolic resistance, making derivatives of this compound valuable in drug discovery. Patent literature reveals its utility in developing kinase inhibitors and central nervous system (CNS) therapeutics, addressing current healthcare challenges like neurodegenerative diseases. These applications resonate with the increasing public focus on precision medicine and targeted therapies.

From a materials science perspective, the compound's fluorine content enables creation of hydrophobic coatings and high-temperature resins. This aligns with industry demands for corrosion-resistant materials in renewable energy infrastructure, particularly in solar panel and battery component manufacturing. Such applications frequently appear in searches related to next-generation materials and energy storage solutions.

Environmental considerations remain paramount when discussing 2-methyl-2-(3,3,3-trifluoropropyl)oxirane. While fluorinated compounds raise questions about Persistence, Bioaccumulation, and Toxicity (PBT), this particular molecule shows favorable environmental fate characteristics in regulatory assessments. Its biodegradation pathways and ecotoxicological profile are active research areas, reflecting the chemical industry's commitment to Responsible Care principles.

The compound's structure-activity relationships continue to inspire computational chemistry studies, particularly in molecular docking simulations and QSAR modeling. These approaches help predict its behavior in complex systems, reducing experimental iterations – a key concern in R&D efficiency discussions. Such methodologies feature prominently in searches about AI-assisted chemical design and digital transformation in chemistry.

Quality control protocols for CAS No. 2229325-83-9 emphasize chromatographic purity (>98%) and stringent heavy metal limits, meeting ICH guidelines for pharmaceutical applications. These specifications respond to industry needs for GMP-compliant intermediates, a topic frequently searched alongside regulatory compliance in chemical manufacturing.

Emerging applications in electronic materials showcase the compound's role in developing fluorinated dielectrics for flexible electronics – a sector experiencing exponential growth due to wearable technology demands. This connection to consumer electronics innovation makes the compound relevant to broader technological discussions beyond traditional chemical domains.

In conclusion, 2-methyl-2-(3,3,3-trifluoropropyl)oxirane represents a multifaceted chemical platform bridging diverse scientific disciplines. Its evolving applications mirror contemporary priorities in healthcare innovation, material science breakthroughs, and environmentally conscious manufacturing, ensuring its continued significance in industrial and academic research landscapes.